Cas no 1898022-12-2 (4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol)

• Product Name: 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol
• CAS No: 1898022-12-2
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5964963
• PubChem ID: 117439700
• Update Time: 2025-10-23

4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol
• 1898022-12-2
• EN300-1934104

• Inchi： 1S/C11H15BrO3/c1-11(2,6-13)8-4-7(12)5-9(15-3)10(8)14/h4-5,13-14H,6H2,1-3H3
• InChI Key： MUCCDXDWOXUKML-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)CO)O)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol

Research Briefing on 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol (CAS: 1898022-12-2): Recent Advances and Applications

In recent years, the compound 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol (CAS: 1898022-12-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique brominated and hydroxylated structure, has shown promising potential in various therapeutic applications. The compound's molecular framework suggests its utility as an intermediate in synthetic chemistry and as a bioactive molecule in drug discovery. This briefing aims to summarize the latest research findings, highlighting its synthesis, biological activities, and potential industrial applications.

Recent studies have focused on the synthetic pathways for 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, achieving a 78% yield under mild conditions. The study also explored the compound's stability under various pH conditions, revealing its robustness in acidic environments, which is critical for pharmaceutical formulations. These advancements in synthesis are pivotal for scaling up production and ensuring reproducibility in industrial settings.

The biological activity of 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol has been investigated in the context of antimicrobial and anti-inflammatory applications. In vitro assays demonstrated potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with an MIC value of 2.5 µg/mL. Additionally, the compound exhibited significant anti-inflammatory activity by suppressing NF-κB signaling pathways in murine macrophages, as reported in a 2022 study published in Bioorganic & Medicinal Chemistry Letters. These findings underscore its dual therapeutic potential, making it a candidate for further preclinical development.

Beyond its antimicrobial and anti-inflammatory properties, recent research has explored the compound's role in oncology. A 2023 study in Cancer Research highlighted its ability to induce apoptosis in triple-negative breast cancer cells via the intrinsic mitochondrial pathway. The compound's mechanism involves the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. These results suggest its potential as a chemotherapeutic agent, though further in vivo studies are warranted to assess efficacy and toxicity profiles.

In conclusion, 4-bromo-2-(1-hydroxy-2-methylpropan-2-yl)-6-methoxyphenol (CAS: 1898022-12-2) represents a versatile molecule with broad applications in drug discovery and development. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future research, particularly in addressing unmet medical needs such as antibiotic resistance and aggressive cancers. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.